Cas no 1556853-62-3 (2-(3,6-dichloropyridazin-4-yl)oxyethan-1-amine)

• Product Name: 2-(3,6-dichloropyridazin-4-yl)oxyethan-1-amine
• CAS No: 1556853-62-3
• MF: C₆H₇Cl₂N₃O
• MW: 208.045278787613
• CID: 5969642
• PubChem ID: 81766336
• Update Time: 2025-05-21

2-(3,6-dichloropyridazin-4-yl)oxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,6-dichloropyridazin-4-yl)oxyethan-1-amine
• EN300-1983141
• AKOS020747118
• 2-[(3,6-dichloropyridazin-4-yl)oxy]ethan-1-amine
• 1556853-62-3

• Inchi： 1S/C6H7Cl2N3O/c7-5-3-4(12-2-1-9)6(8)11-10-5/h3H,1-2,9H2
• InChI Key： CJTWCSKMDGDBSL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)OCCN

Computed Properties

• Exact Mass: 206.9966172g/mol
• Monoisotopic Mass: 206.9966172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(3,6-dichloropyridazin-4-yl)oxyethan-1-amine

Professional Introduction to 2-(3,6-dichloropyridazin-4-yl)oxyethan-1-amine (CAS No. 1556853-62-3)

2-(3,6-dichloropyridazin-4-yl)oxyethan-1-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique molecular structure and potential applications in drug development. This compound, identified by the CAS number 1556853-62-3, has garnered attention due to its structural motifs that are highly relevant to modern medicinal chemistry. The presence of both 3,6-dichloropyridazin-4-yl and amine functional groups makes it a versatile intermediate for synthesizing various bioactive molecules.

The< strong>3,6-dichloropyridazin-4-yl moiety is particularly noteworthy as it introduces electron-withdrawing capabilities and enhances the compound's reactivity, making it a valuable building block in the synthesis of more complex pharmacophores. This feature has been exploited in recent research to develop novel inhibitors targeting specific enzymatic pathways. For instance, studies have shown that derivatives of this scaffold exhibit inhibitory activity against enzymes involved in inflammatory responses, suggesting its potential as a lead compound for anti-inflammatory therapies.

In the context of contemporary pharmaceutical research, the< strong>amine group in 2-(3,6-dichloropyridazin-4-yl)oxyethan-1-amine serves as a critical site for further functionalization. This allows chemists to attach various substituents, thereby tailoring the compound's properties to meet specific pharmacological requirements. Recent advancements in click chemistry have demonstrated the utility of this compound in constructing heterocyclic frameworks with enhanced binding affinities and selectivity. Such methodologies are particularly valuable in the design of small-molecule drugs that interact with biological targets with high precision.

The compound's relevance is further underscored by its role in the synthesis of kinase inhibitors, which are among the most extensively studied classes of drugs due to their therapeutic potential in oncology and other chronic diseases. Researchers have leveraged the< strong>3,6-dichloropyridazin-4-yl core to develop molecules that disrupt aberrant signaling pathways associated with cancer cell proliferation. Preliminary data from preclinical studies indicate that certain derivatives exhibit promising antitumor activity by modulating key signaling cascades. These findings highlight the compound's significance as a pharmacological tool and its potential to contribute to the development of next-generation therapeutics.

The synthesis of 2-(3,6-dichloropyridazin-4-yl)oxyethan-1-amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Modern synthetic strategies often employ transition metal-catalyzed reactions to streamline the process and minimize byproduct formation. For example, palladium-catalyzed cross-coupling reactions have been utilized to introduce the< strong>3,6-dichloropyridazin-4-yl moiety efficiently. Such methodologies align with green chemistry principles by reducing waste and improving reaction efficiency.

In addition to its pharmaceutical applications, this compound has shown promise in materials science research. The unique electronic properties of the< strong>amine and< strong>3,6-dichloropyridazin-4-yl groups make it a candidate for developing novel organic semiconductors and conductive polymers. These materials are essential for advancements in flexible electronics and energy storage devices. Recent studies have explored its incorporation into polymer matrices to enhance charge transport properties, demonstrating its versatility beyond traditional medicinal applications.

The regulatory landscape for such compounds is continually evolving, with an emphasis on ensuring safety and efficacy through rigorous testing protocols. Manufacturers and researchers must adhere to stringent guidelines set forth by global regulatory bodies like the FDA and EMA. This includes comprehensive toxicological assessments and pharmacokinetic studies to evaluate the compound's behavior within biological systems. The growing body of research on 2-(3,6-dichloropyridazin-4-yl)oxyethan-1-amine underscores its importance as a research tool and its potential for future therapeutic applications.

In conclusion, 2-(3,6-dichloropyridazin-4-yl)oxyethan-1-amine (CAS No. 1556853-62-3) represents a compelling subject of study due to its structural features and diverse applications. Its role in drug development, particularly in the synthesis of kinase inhibitors and anti-inflammatory agents, positions it as a key intermediate in modern medicinal chemistry. Furthermore, its utility in materials science highlights its broader scientific relevance. As research continues to uncover new possibilities for this compound, it is likely to remain at the forefront of interdisciplinary investigations across chemistry and biology.